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Compound Overview

Rehmaionoside B is a natural product isolated from the roots of the medicinal plant Rehmannia glutinosa

and is classified as an ionone glucoside [1]. Its core structure consists of a C19 aglycone moiety conjugated

to a glucose sugar unit.

The table below summarizes its basic identifying characteristics:

Property Description

Molecular Formula C~19~H~34~O~8~ [2] [3]

Classification Ionone glucoside (a type of terpenoid) [1]

Natural Source Roots of Rehmannia glutinosa (Rehmanniae Radix) [3] [1]

Key Stereochemical
Insight

Its absolute configuration was determined by the exciton chirality method on

allylic benzoyl derivatives [1].

Analytical and Isolation Workflow

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s640531?utm_src=pdf-body
https://www.smolecule.com/products/s640531?utm_src=pdf-interest
https://www.smolecule.com/products/s640531?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/cpb1958/34/5/34_5_2294/_article
https://pubchem.ncbi.nlm.nih.gov/compound/Rehmaionoside-B
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746076/
https://www.jstage.jst.go.jp/article/cpb1958/34/5/34_5_2294/_article
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746076/
https://www.jstage.jst.go.jp/article/cpb1958/34/5/34_5_2294/_article
https://www.jstage.jst.go.jp/article/cpb1958/34/5/34_5_2294/_article
https://www.smolecule.com/products/s640531?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The isolation and determination of Rehmaionoside B's structure, including its absolute configuration,

follows a classic natural product chemistry workflow. The diagram below outlines the key experimental

stages.

Plant Material
(Rehmannia glutinosa roots)

Extraction & Isolation
(Solvent extraction, column chromatography)

Structural Elucidation
(NMR, HR-ESIMS)

Stereochemical Analysis
(Excitron Chirality Method)

Absolute Configuration
Determined

Click to download full resolution via product page

Experimental workflow from plant material to absolute configuration.

The specific techniques involved in each stage include:

Isolation: This involves solvent extraction of the dried plant roots, followed by fractionation using

techniques like column chromatography and preparative HPLC to purify the individual compound [4]
[5].

Structural Elucidation:
High-Resolution Mass Spectrometry (HR-ESIMS): Used to determine the exact molecular

formula [3].
Nuclear Magnetic Resonance (NMR): 1D (~1~H, ~13~C) and 2D (COSY, HMBC, NOESY)

NMR experiments are critical for determining the planar structure and atomic connectivity [5].
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Stereochemical Analysis: The exciton chirality method is a powerful technique that involves

converting the alcohol groups in the molecule into benzoyl esters. The unique way these esters
interact with circularly polarized light (CD spectroscopy) allows for the determination of the molecule's

absolute three-dimensional structure [1].

Research Context and Gaps

Rehmaionoside B is often studied alongside its isomer, Rehmaionoside A, as they share the same molecular

formula (C~19~H~34~O~8~) but differ in their three-dimensional structure [3]. However, the precise details

of this difference are not elaborated in the available literature.

For a comprehensive technical guide, the following specific information would be necessary but is not

available in the current search results:

The exact R/S configuration of its chiral centers.

A detailed comparative table of physical/chemical properties against Rehmaionoside A.
Spectral data (NMR chemical shifts, CD spectra, optical rotation values).

Detailed biological activity data related to drug development.

Suggested Research Directions

To obtain the in-depth data required for your whitepaper, I suggest the following actions:

Consult Specialized Databases: Search for the original 1986 paper (J-stage, Article ID: 34-5-2294)
cited in these results [1] and other primary literature using platforms like SciFinder or Reaxys, which

are more tailored for detailed chemical data.
Review Related Metabolomics Studies: Recent studies on Rehmannia glutinosa focus on profiling

its complex chemical composition. While they may not detail Rehmaionoside B's stereochemistry,
they provide context on its occurrence and role among the plant's numerous constituents [3].

Explore Analogous Compounds: Research on the "rehmaionoside" family (e.g., rehmaionoside C,
oxyrehmaionoside B) or related ionone glucosides can provide valuable insights into the general

stereochemical trends and analytical approaches in this class of compounds [3] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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